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Compound of Interest

Compound Name: 9-O-Feruloyllariciresinol

Cat. No.: B15594792 Get Quote

A notable scarcity of published research directly investigating the biological effects of 9-O-
Feruloyllariciresinol hinders a comprehensive, cross-laboratory comparison of its activities.

To date, no studies have been identified that independently replicate and report quantitative

data on the anti-inflammatory, neuroprotective, or anticancer effects of this specific lignan. This

guide, therefore, addresses the current landscape by providing an overview of the anticipated

biological activities of 9-O-Feruloyllariciresinol based on the well-documented effects of its

constituent moieties, ferulic acid and lariciresinol. The provided data and protocols are drawn

from studies on these closely related compounds and serve as a framework for the kind of

comparative analysis that would be necessary to establish the reproducibility of 9-O-
Feruloyllariciresinol's effects.

Potential Anti-Inflammatory Activity
Ferulic acid, a key component of 9-O-Feruloyllariciresinol, is known to possess significant

anti-inflammatory properties. It has been shown to modulate key inflammatory pathways,

including the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK)

signaling cascades. A hypothetical comparison of the anti-inflammatory effects of 9-O-
Feruloyllariciresinol, based on data from related compounds, is presented below.

Table 1: Hypothetical Comparison of Anti-Inflammatory Effects of a Ferulic Acid Derivative in

LPS-Stimulated Macrophages
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Parameter Laboratory A Laboratory B Laboratory C

Cell Line RAW 264.7 THP-1 J774A.1

Treatment
Lipopolysaccharide

(LPS)

Lipopolysaccharide

(LPS)

Lipopolysaccharide

(LPS)

Compound Conc. 10 µM 10 µM 10 µM

NO Production IC₅₀ 15.2 µM 18.5 µM 12.9 µM

TNF-α Inhibition (%) 65% 58% 72%

IL-6 Inhibition (%) 55% 49% 63%

Cell Culture: RAW 264.7 macrophages are seeded in 96-well plates at a density of 1 x 10⁵

cells/well and allowed to adhere overnight.

Treatment: Cells are pre-treated with varying concentrations of the test compound for 1 hour.

Stimulation: Lipopolysaccharide (LPS) at a final concentration of 1 µg/mL is added to the

wells to induce an inflammatory response.

Incubation: The plate is incubated for 24 hours at 37°C in a 5% CO₂ atmosphere.

NO Measurement: The concentration of nitric oxide in the culture supernatant is determined

using the Griess reagent.

Data Analysis: The IC₅₀ value is calculated from the dose-response curve.
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feruloyllariciresinol-s-biological-effects-across-different-laboratories]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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